5-Methoxy-1,3,4-thiadiazole-2-carboxamide

• IUPAC Name: 5-methoxy-1,3,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C4H5N3O2S/c1-9-4-7-6-3(10-4)2(5)8/h1H3,(H2,5,8)
• InChI Key: SVYDMXSTEVVEKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(S1)C(=O)N
• Molecular Formula: C4H5N3O2S
• Molecular Weight: 159.17 g/mol

Description

5-Methoxy-1,3,4-thiadiazole-2-carboxamide is a heterocyclic compound that contains a thiadiazole ring. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of both sulfur and nitrogen atoms in the ring structure imparts unique chemical properties to the compound.

Preparation Methods

The synthesis of 5-Methoxy-1,3,4-thiadiazole-2-carboxamide typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with methoxycarbonyl chloride in the presence of a base such as triethylamine . The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to enhance efficiency and yield .

Chemical Reactions Analysis

5-Methoxy-1,3,4-thiadiazole-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiols or amines.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where nucleophiles such as amines or thiols replace the methoxy group.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It has shown potential as an antimicrobial agent, with studies demonstrating its effectiveness against various bacterial and fungal strains.

Medicine: Research has indicated that derivatives of this compound may possess anticancer properties, making it a candidate for further drug development.

Industry: The compound is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism by which 5-Methoxy-1,3,4-thiadiazole-2-carboxamide exerts its effects involves interactions with specific molecular targets. For example, in its antimicrobial activity, the compound may inhibit the synthesis of essential proteins or disrupt cell membrane integrity . In anticancer applications, it may interfere with cell division processes or induce apoptosis in cancer cells . The exact pathways and molecular targets can vary depending on the specific application and derivative of the compound.

Comparison with Similar Compounds

5-Methoxy-1,3,4-thiadiazole-2-carboxamide can be compared with other thiadiazole derivatives, such as:

5-Methyl-1,3,4-thiadiazole-2-thiol: This compound has similar structural features but differs in the substituent groups, leading to different chemical properties and applications.

1,3,4-Thiadiazole-2-thiol:

The uniqueness of 5-Methoxy-1,3,4-thiadiazole-2-carboxamide lies in its specific substituent groups, which impart distinct chemical and biological properties, making it suitable for a range of applications.